1-(2,2-Difluoroethyl)-3-[3-methyl-2-(2-methylpyrazol-3-yl)butyl]urea

• IUPAC Name: 1-(2,2-difluoroethyl)-3-[3-methyl-2-(2-methylpyrazol-3-yl)butyl]urea
• InChI: InChI=1S/C12H20F2N4O/c1-8(2)9(10-4-5-17-18(10)3)6-15-12(19)16-7-11(13)14/h4-5,8-9,11H,6-7H2,1-3H3,(H2,15,16,19)
• InChI Key: VJUVMMLVIJNSPD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CNC(=O)NCC(F)F)C1=CC=NN1C
• Molecular Formula: C12H20F2N4O
• Molecular Weight: 274.31 g/mol

Description

1-(2,2-Difluoroethyl)-3-[3-methyl-2-(2-methylpyrazol-3-yl)butyl]urea is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 1-(2,2-Difluoroethyl)-3-[3-methyl-2-(2-methylpyrazol-3-yl)butyl]urea is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and signaling pathways involved in cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that the compound can induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,2-Difluoroethyl)-3-[3-methyl-2-(2-methylpyrazol-3-yl)butyl]urea in lab experiments is its relatively low toxicity compared to other compounds with similar properties. However, its limited solubility in water can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research into 1-(2,2-Difluoroethyl)-3-[3-methyl-2-(2-methylpyrazol-3-yl)butyl]urea. These include further studies into its mechanisms of action, investigations into its potential use in combination with other drugs for cancer treatment, and exploration of its potential as a treatment for other neurological disorders. Additionally, research into improving its solubility and bioavailability could lead to increased use in experimental settings.

Synthesis Methods

1-(2,2-Difluoroethyl)-3-[3-methyl-2-(2-methylpyrazol-3-yl)butyl]urea can be synthesized through a multi-step process involving the reaction of difluoroacetic acid with 3-methyl-2-(2-methylpyrazol-3-yl)butan-2-ol, followed by the reaction of the resulting intermediate with urea.

Scientific Research Applications

The compound has been studied for its potential applications in the field of cancer research, where it has shown promising results in inhibiting the growth of cancer cells. It has also been investigated for its potential use as an anti-inflammatory agent, as well as a treatment for neurological disorders such as Alzheimer's disease.